Cas no 622814-92-0 (5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide)
5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide is a halogenated pyridine sulfonamide derivative with potential applications in pharmaceutical and agrochemical research. Its unique bromo- and chloro-substituted pyridine core, combined with the N-methylsulfonamide functional group, offers reactivity for further derivatization, making it a valuable intermediate in synthetic chemistry. The compound’s structural features may contribute to enhanced binding affinity in target interactions, particularly in enzyme inhibition studies. Its well-defined molecular structure ensures consistency in research applications, while its halogenated framework provides opportunities for cross-coupling reactions. Suitable for use in medicinal chemistry and material science, this compound is characterized by its purity and stability under standard handling conditions.
622814-92-0 structure
Product Name:5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide
CAS No:622814-92-0
MF:C6H6BrClN2O2S
MW:285.546038150787
CID:5141434
PubChem ID:4730014
Update Time:2025-10-31
5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinesulfonamide, 5-bromo-6-chloro-N-methyl-
- 5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide
- F72520
- MFCD03504919
- 5-Bromo-6-chloro-pyridine-3-sulfonic acid methylamide, 95%
- 622814-92-0
- SCHEMBL22718045
- DB-168789
- AKOS002729202
- 5-Bromo-6-chloro-pyridine-3-sulfonic acid methylamide
- EN300-1452984
-
- Inchi: 1S/C6H6BrClN2O2S/c1-9-13(11,12)4-2-5(7)6(8)10-3-4/h2-3,9H,1H3
- InChI Key: FFBIWYSUENAJKB-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=C(Br)C=C1S(NC)(=O)=O
Computed Properties
- Exact Mass: 283.90219g/mol
- Monoisotopic Mass: 283.90219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.4Ų
5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452984-1.0g |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1452984-50mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-100mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-250mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-500mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-1000mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-2500mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-5000mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1452984-10000mg |
5-bromo-6-chloro-N-methylpyridine-3-sulfonamide |
622814-92-0 | 10000mg |
$3929.0 | 2023-09-29 | ||
| 1PlusChem | 1P01UOIR-250mg |
5-Bromo-6-chloro-pyridine-3-sulfonic acid methylamide |
622814-92-0 | 95% | 250mg |
$183.00 | 2023-12-16 |
5-Bromo-6-chloro-N-methylpyridine-3-sulfonamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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